2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride

• IUPAC Name: 1-[2-(4-chlorophenyl)morpholin-4-yl]-2-piperazin-1-ylethanone
• InChI: InChI=1S/C16H22ClN3O2/c17-14-3-1-13(2-4-14)15-11-20(9-10-22-15)16(21)12-19-7-5-18-6-8-19/h1-4,15,18H,5-12H2
• InChI Key: VKAAUFUIWZQKGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)N2CCOC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol

Description

2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a synthetic compound that belongs to the class of morpholine derivatives and has been extensively studied for its pharmacological effects.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It has also been shown to modulate the activity of glutamate and GABA receptors in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to modulate the activity of glutamate and GABA receptors, which are important in the regulation of neuronal activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride in lab experiments is its high purity and high yield. This allows for accurate and reproducible results. However, one of the limitations is that it is a synthetic compound and may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride. One direction is to further investigate its potential therapeutic properties in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to study its potential use in the treatment of anxiety and depression. Additionally, further studies are needed to fully understand its mechanism of action and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride involves the reaction of 4-chlorobenzoyl chloride with morpholine, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained by reacting the piperazine intermediate with hydrochloric acid. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

2-(4-chlorophenyl)-4-(1-piperazinylacetyl)morpholine hydrochloride has been extensively studied for its potential therapeutic properties. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.